2-Nitrophenyl isocyanate

• IUPAC Name: 1-isocyanato-2-nitrobenzene
• InChI: InChI=1S/C7H4N2O3/c10-5-8-6-3-1-2-4-7(6)9(11)12/h1-4H
• InChI Key: JRVZITODZAQRQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N=C=O)[N+](=O)[O-]
• Molecular Formula: C7H4N2O3
• DSSTOX Substance ID: DTXSID0062975
• Molecular Weight: 164.12 g/mol
• CAS No.: 3320-86-3

Description

2-Nitrophenyl isocyanate is an organic compound with the molecular formula C₇H₄N₂O₃. . This compound is characterized by the presence of a nitro group (-NO₂) and an isocyanate group (-N=C=O) attached to a benzene ring. It is commonly used in organic synthesis and has various applications in scientific research and industry.

Mechanism of Action

Target of Action

2-Nitrophenyl isocyanate is a chemical compound with the formula C7H4N2O3 Isocyanates, in general, are known to react with compounds containing active hydrogen atoms, such as water, alcohols, and amines .

Mode of Action

The mode of action of this compound is primarily through its isocyanate group (-NCO). This group is highly reactive and can form covalent bonds with various biological molecules, leading to changes in their structure and function

Biochemical Pathways

Isocyanates are known to react with biological macromolecules, potentially affecting multiple biochemical pathways .

Pharmacokinetics

Given the reactivity of the isocyanate group, it is likely that the compound is rapidly metabolized in the body .

Result of Action

Isocyanates are known to cause cellular damage due to their reactivity with biological macromolecules .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, exposure to moist air or water can lead to reactions with the isocyanate group . Additionally, the compound should be stored at 2-8°C to maintain its stability .

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-Nitrophenyl isocyanate can be synthesized through several methods. One common method involves the reaction of 2-nitroaniline with phosgene (COCl₂) to produce the isocyanate . The reaction proceeds as follows: [ \text{2-Nitroaniline} + \text{Phosgene} \rightarrow \text{this compound} + \text{Hydrogen chloride} ]

Another method involves the oxidation of isonitriles using dimethyl sulfoxide (DMSO) as the oxidant, catalyzed by trifluoroacetic anhydride .

Industrial Production Methods: In industrial settings, the production of this compound typically involves the phosgenation of 2-nitroaniline. This process requires careful handling of phosgene due to its highly toxic nature. The reaction is conducted under controlled conditions to ensure safety and efficiency.

Chemical Reactions Analysis

Types of Reactions: 2-Nitrophenyl isocyanate undergoes various chemical reactions, including:

Nucleophilic Addition: Reacts with nucleophiles such as alcohols, amines, and water.

Substitution Reactions: Forms carbamates (urethanes) when reacted with alcohols and substituted ureas when reacted with primary or secondary amines.

Common Reagents and Conditions:

Alcohols: Reacts with alcohols to form carbamates under the catalysis of tertiary amines or metal salts such as tin, iron, and mercury.

Amines: Reacts with primary and secondary amines to form substituted ureas.

Major Products:

Carbamates (Urethanes): Formed from the reaction with alcohols.

Substituted Ureas: Formed from the reaction with amines.

Carbon Dioxide and Amines: Formed from the reaction with water.

Scientific Research Applications

2-Nitrophenyl isocyanate has several applications in scientific research, including:

Organic Synthesis: Used in the synthesis of symmetrical bis-2-nitrophenylcarbodi-imide via dimerization reactions.

Medicinal Chemistry: Employed in the development of pharmaceuticals and bioactive compounds.

Material Science: Utilized in the production of polymers and other advanced materials.

Biological Studies: Used as a reagent in biochemical assays and studies involving enzyme inhibition.

Comparison with Similar Compounds

4-Nitrophenyl isocyanate: Similar structure but with the nitro group in the para position.

Phenyl isocyanate: Lacks the nitro group, making it less reactive.

Methyl isocyanate: Smaller alkyl group instead of the phenyl group, used in different industrial applications.

Uniqueness: 2-Nitrophenyl isocyanate is unique due to the presence of both the nitro and isocyanate groups on the benzene ring. This combination imparts distinct reactivity and properties, making it valuable in specific synthetic and research applications.

Synthesis routes and methods

Procedure details

Method a (from 2-nitroanilines): To a solution of diphosgene (4.1 mL, 34.1 mmol) in EtOAc (40 mL) at 0° C. was added a solution of the 2-nitroaniline (45.5 mmol) in EtOAc (200-500 mL), and the mixture was heated to reflux for 18 h. The solvent was removed in vacuum to leave a brown solid, which was triturated with hot hexane (200 mL). The solid material was filtered off and the filtrate was concentrated under reduced pressure to leave the pure 2-nitrophenylisocyanate as a yellow solid. This material was refluxed in a mixture of excess tert-BuOH in CH2Cl2 for 2.5 h. Removal of the solvent left an orange solid which was purified by silica gel column chromatography with hexane/EtOAc to give the (2-nitro-phenyl)-carbamic acid tert-butyl ester as a yellow solid.

Customer Q & A

Q1: What is the typical reactivity of 2-Nitrophenyl Isocyanate?

A1: this compound readily reacts with nucleophiles like hydrazines. For example, it reacts with benzoylhydrazine to form 1-Benzoyl-4-(2-nitrophenyl)semicarbazide []. This reactivity stems from the electrophilic nature of the isocyanate group (-N=C=O).

Q2: How does the structure of 1-Benzoyl-4-(2-nitrophenyl)semicarbazide, a derivative of this compound, influence its molecular conformation and crystal packing?

A2: The structure of 1-Benzoyl-4-(2-nitrophenyl)semicarbazide exhibits a dihedral angle of 71.49° between the phenyl and nitrophenyl rings []. An intramolecular N—H⋯O hydrogen bond stabilizes this conformation, forming an S(6) ring. Furthermore, intermolecular N—H⋯O hydrogen bonds influence the crystal packing of the molecule [].